Cas no 1284455-23-7 (1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1284455-23-7
• MF: C₁₁H₇ClF₃N₃O₂
• MW: 305.640391588211
• CID: 4586163
• Update Time: 2025-10-11

1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-chloro-5-(trifluoromethyl)phenyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H7ClF3N3O2/c1-5-9(10(19)20)16-17-18(5)8-4-6(11(13,14)15)2-3-7(8)12/h2-4H,1H3,(H,19,20)
• InChI Key： XFKPFBPCFUAPMK-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C(F)(F)F)=CC=C2Cl)C(C)=C(C(O)=O)N=N1

Additional information on 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

1-2-Chloro-5-(Trifluoromethyl)Phenyl-5-Methyl-1H-1,2,3-Triazole-4-Carboxylic Acid

The compound with CAS No. 1284455-23-7, known as 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system fused with a phenyl group and a trifluoromethyl substituent. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and development.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The triazole ring, a heterocyclic structure known for its stability and reactivity, serves as a versatile scaffold for various chemical modifications. The substitution pattern in this compound—specifically the chloro and trifluoromethyl groups on the phenyl ring—contributes to its enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. These attributes are critical for designing drugs that can effectively target specific biological pathways without causing adverse side effects.

The synthesis of 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including click chemistry and transition-metal-catalyzed reactions, to achieve high yields and purity levels. The use of palladium catalysts in coupling reactions has been particularly effective in constructing the triazole ring system while maintaining the integrity of the substituents.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting various disease pathways. For instance, studies have shown that it exhibits potent inhibitory activity against key enzymes involved in inflammation and cancer progression. The trifluoromethyl group plays a crucial role in modulating the molecule's lipophilicity and electronic properties, which are essential for its interaction with biological targets.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in advanced materials such as sensors and catalysts. Recent research has explored its potential as a building block for metal-organic frameworks (MOFs), where it serves as a ligand to create porous structures with tailored functionalities.

The environmental impact of 1-2-chloro-5-(trifluoromethyl)phenyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity profile under various conditions. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms when exposed at concentrations relevant to industrial applications.

In conclusion, CAS No. 1284455-23